![molecular formula C19H22BrFN2O3SSi B8298859 1h-Indazole,6-bromo-3-[(4-fluorophenyl)sulfonyl]-1-[[2-(trimethylsilyl)ethoxy]methyl]-](/img/structure/B8298859.png)
1h-Indazole,6-bromo-3-[(4-fluorophenyl)sulfonyl]-1-[[2-(trimethylsilyl)ethoxy]methyl]-
Cat. No. B8298859
M. Wt: 485.4 g/mol
InChI Key: QIFAJHYACHAXHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:7][c:8]1[cH:9][cH:10][c:11]2[c:12]([S:17](=[O:18])(=[O:19])[c:20]3[cH:21][cH:22][c:23]([F:26])[cH:24][cH:25]3)[n:13][nH:14][c:15]2[cH:16]1.[CH3:1][C:2]([CH3:3])([O-:4])[CH3:5].[CH3:27][Si:28]([CH2:29][CH2:30][O:31][CH2:32][Cl:33])([CH3:34])[CH3:35].[Na+:6].[O:36]1[CH2:37][CH2:38][CH2:39][CH2:40]1>>[Br:7][c:8]1[cH:9][cH:10][c:11]2[c:12]([S:17](=[O:18])(=[O:19])[c:20]3[cH:21][cH:22][c:23]([F:26])[cH:24][cH:25]3)[n:13][n:14]([CH2:32][O:31][CH2:30][CH2:29][Si:28]([CH3:27])([CH3:34])[CH3:35])[c:15]2[cH:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(c1ccc(F)cc1)c1n[nH]c2cc(Br)ccc12
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Si](C)(C)CCOCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C[Si](C)(C)CCOCn1nc(S(=O)(=O)c2ccc(F)cc2)c2ccc(Br)cc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
